Cas no 2149305-69-9 (2-amino-5-hydroxy-4H,7H-1,2,4triazolo1,5-a1,3,5triazin-7-one)

• Product Name: 2-amino-5-hydroxy-4H,7H-1,2,4triazolo1,5-a1,3,5triazin-7-one
• CAS No: 2149305-69-9
• MF: C₄H₄N₆O₂
• MW: 168.113558769226
• CID: 6383580
• PubChem ID: 165881833
• Update Time: 2024-01-02

2-amino-5-hydroxy-4H,7H-1,2,4triazolo1,5-a1,3,5triazin-7-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-hydroxy-4H,7H-1,2,4triazolo1,5-a1,3,5triazin-7-one
• 2-amino-5-hydroxy-4H,7H-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-one
• EN300-1462169
• 2149305-69-9

• Inchi： 1S/C4H4N6O2/c5-1-6-2-7-3(11)8-4(12)10(2)9-1/h(H4,5,6,7,8,9,11,12)
• InChI Key： ZTVXBZNVGDRUEY-UHFFFAOYSA-N
• SMILES： O=C1NC(NC2=NC(N)=NN21)=O

Computed Properties

• Exact Mass: 168.03957339g/mol
• Monoisotopic Mass: 168.03957339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones